Cas no 1890333-47-7 (5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline)
5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline
- EN300-1757879
- 5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline
- 1890333-47-7
-
- Inchi: 1S/C13H19FN2/c1-16(2)13-9-11(14)6-5-10(13)8-12-4-3-7-15-12/h5-6,9,12,15H,3-4,7-8H2,1-2H3
- InChI Key: WLPLVCHAVKKVQY-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)N(C)C)CC1CCCN1
Computed Properties
- Exact Mass: 222.15322678g/mol
- Monoisotopic Mass: 222.15322678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 15.3Ų
5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757879-0.05g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 0.05g |
$1368.0 | 2023-09-20 | ||
| Enamine | EN300-1757879-0.1g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 0.1g |
$1433.0 | 2023-09-20 | ||
| Enamine | EN300-1757879-0.25g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 0.25g |
$1498.0 | 2023-09-20 | ||
| Enamine | EN300-1757879-0.5g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 0.5g |
$1563.0 | 2023-09-20 | ||
| Enamine | EN300-1757879-1.0g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 1g |
$1629.0 | 2023-06-03 | ||
| Enamine | EN300-1757879-2.5g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 2.5g |
$3191.0 | 2023-09-20 | ||
| Enamine | EN300-1757879-5.0g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 5g |
$4722.0 | 2023-06-03 | ||
| Enamine | EN300-1757879-10.0g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 10g |
$7004.0 | 2023-06-03 | ||
| Enamine | EN300-1757879-1g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 1g |
$1629.0 | 2023-09-20 | ||
| Enamine | EN300-1757879-5g |
5-fluoro-N,N-dimethyl-2-[(pyrrolidin-2-yl)methyl]aniline |
1890333-47-7 | 5g |
$4722.0 | 2023-09-20 |
5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline
Recent Advances in the Study of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline (CAS: 1890333-47-7)
The compound 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline (CAS: 1890333-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
Recent studies have highlighted the unique structural features of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline, which contribute to its bioactivity. The compound's fluorinated aromatic ring and pyrrolidine moiety are believed to play a crucial role in its interaction with biological targets. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, paving the way for further experimental validation.
In terms of synthesis, novel methodologies have been developed to optimize the production of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline. A recent publication in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis route that minimizes by-products and enhances purity. This advancement is particularly significant for large-scale production, which is essential for preclinical and clinical studies.
Pharmacological evaluations have demonstrated promising results for this compound. In vitro studies indicate that 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline exhibits potent activity against specific enzyme targets implicated in neurodegenerative diseases. Moreover, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, suggesting its potential as a lead compound for drug development.
One of the most exciting developments is the exploration of this compound's mechanism of action. Recent research suggests that it may modulate key signaling pathways involved in inflammation and oxidative stress, which are critical factors in various chronic diseases. These findings open new avenues for therapeutic intervention, particularly in conditions such as Alzheimer's disease and Parkinson's disease.
Despite these promising results, challenges remain. The compound's stability under physiological conditions and its potential off-target effects require further investigation. Ongoing studies are focusing on structural modifications to enhance its efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline (CAS: 1890333-47-7) represents a promising candidate for drug development, with its unique structural and pharmacological properties offering significant potential. Continued research and development efforts will be crucial to fully realize its therapeutic benefits and address existing challenges.
1890333-47-7 (5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)methylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)